8-iso Prostaglandin A2-biotin
Overview
Description
Isoprostanes are prostaglandin (PG)-like compounds produced in vivo by free radical-catalyzed peroxidation of arachidonoyl-containing lipids. 8-iso Prostaglandin A2-biotin (8-iso PGA2-biotin) is an affinity probe which allows 8-iso PGA2 to be detected through an interaction with the biotin ligand. Biotinylated eicosanoids have been used to capture proteins which interact with the lipid.
Scientific Research Applications
Formation and Bioactivity
- Formation in Vivo : 8-iso Prostaglandin A2 (8-iso-PGA2) is produced in vivo as a dehydration product of D2/E2-Isoprostanes. It undergoes nucleophilic addition to various biomolecules, suggesting potent bioactivity. Its in vivo generation has been confirmed through high-resolution HPLC purification procedures (Chen, Zackert, Roberts, & Morrow, 1999).
Metabolic Implications and Health Correlations
- Diabetes Mellitus : Enhanced formation of 8-iso-PGF2α, a bioactive product of arachidonic acid peroxidation, is observed in diabetes mellitus, contributing to platelet activation. Urinary 8-iso-PGF2α excretion is significantly higher in diabetic patients compared to healthy individuals (Davı̀ et al., 1999).
- Hypercholesterolemia : In patients with hypercholesterolemia, the formation of 8-Epi-PGF2α is increased. This process is aspirin-insensitive and possibly links lipid peroxidation to platelet activation (Davı̀ et al., 1997).
Therapeutic Effects and Interventions
- Vitamin E Supplementation : Vitamin E supplementation has been shown to reduce the formation of 8-iso-PGF2α in various conditions, highlighting its potential as an antioxidant treatment (Dillon et al., 2002).
Mechanistic Insights
- Biosynthesis Pathway in Coral : The coral Plexaura homomalla shows evidence of a noncyclooxygenase pathway for prostaglandin A2 (PGA2) biosynthesis, potentially involving 8-iso-PGA2 as an intermediate (Song & Brash, 1991).
Physiological and Pathological Relevance
- Effects on Pulmonary Vasculature : 8-iso-PGF2α, at lower concentrations, acts as a pulmonary vascular muscle relaxant, with its effects being developmentally regulated in rat models (Belik et al., 2003).
- Role in Oxidative Stress in Multiple Sclerosis : Elevated CSF levels of 8-iso-PGF2α in patients with multiple sclerosis suggest its role as a biomarker of oxidative stress in this condition (Mir, Lee, Ray, & Sadiq, 2014).
properties
Product Name |
8-iso Prostaglandin A2-biotin |
|---|---|
Molecular Formula |
C35H56N4O5S |
Molecular Weight |
644.9 |
InChI |
InChI=1S/C35H56N4O5S/c1-2-3-7-14-27(40)21-19-26-20-22-30(41)28(26)15-8-4-5-9-17-32(42)36-23-12-6-13-24-37-33(43)18-11-10-16-31-34-29(25-45-31)38-35(44)39-34/h4,8,19-22,26-29,31,34,40H,2-3,5-7,9-18,23-25H2,1H3,(H,36,42)(H,37,43)(H2,38,39,44)/b8-4-,21- |
InChI Key |
CMOWJMGZBDREFB-RYNARFMTSA-N |
SMILES |
O=C1C=C[C@H](/C=C/[C@@H](O)CCCCC)[C@@H]1C/C=CCCCC(NCCCCCNC(CCCC[C@H]2SC[C@@](N3)([H])[C@]2([H])NC3=O)=O)=O |
synonyms |
8-iso PGA2-biotin |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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